8-[(3-Chloro-2-butenyl)sulfanyl]-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
8-[(3-Chloro-2-butenyl)sulfanyl]-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
1164489-22-8
VCID:
VC0404112
InChI:
InChI=1S/C13H17ClN4O2S/c1-7(2)18-9-10(17(4)12(20)16-11(9)19)15-13(18)21-6-5-8(3)14/h5,7H,6H2,1-4H3,(H,16,19,20)/b8-5-
SMILES:
CC(C)N1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C
Molecular Formula:
C13H17ClN4O2S
Molecular Weight:
328.82g/mol
8-[(3-Chloro-2-butenyl)sulfanyl]-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 1164489-22-8
Main Products
VCID: VC0404112
Molecular Formula: C13H17ClN4O2S
Molecular Weight: 328.82g/mol
![8-[(3-Chloro-2-butenyl)sulfanyl]-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 1164489-22-8](/images/no_structure.jpg)
| CAS No. | 1164489-22-8 |
|---|---|
| Product Name | 8-[(3-Chloro-2-butenyl)sulfanyl]-7-isopropyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C13H17ClN4O2S |
| Molecular Weight | 328.82g/mol |
| IUPAC Name | 8-[(Z)-3-chlorobut-2-enyl]sulfanyl-3-methyl-7-propan-2-ylpurine-2,6-dione |
| Standard InChI | InChI=1S/C13H17ClN4O2S/c1-7(2)18-9-10(17(4)12(20)16-11(9)19)15-13(18)21-6-5-8(3)14/h5,7H,6H2,1-4H3,(H,16,19,20)/b8-5- |
| Standard InChIKey | KUVWMNIMMITQEP-YVMONPNESA-N |
| Isomeric SMILES | CC(C)N1C2=C(N=C1SC/C=C(/C)\Cl)N(C(=O)NC2=O)C |
| SMILES | CC(C)N1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C |
| Canonical SMILES | CC(C)N1C2=C(N=C1SCC=C(C)Cl)N(C(=O)NC2=O)C |
| PubChem Compound | 802770 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume